Cas no 135093-72-0 (quercetin 3-O-beta-rutinoside-7-O-beta-glucuronide)

• Product name: quercetin 3-O-beta-rutinoside-7-O-beta-glucuronide
• CAS No: 135093-72-0
• MF: C₃₃H₃₈O₂₂
• MW: 786.641632556915
• CID: 2062218

quercetin 3-O-beta-rutinoside-7-O-beta-glucuronide Chemical and Physical Properties

Names and Identifiers

• quercetin 3-O-beta-rutinoside-7-O-beta-glucuronide

• Inchi： InChI=1S/C33H38O22/c1-8-17(37)20(40)24(44)31(50-8)49-7-15-18(38)21(41)25(45)33(53-15)54-28-19(39)16-13(36)5-10(51-32-26(46)22(42)23(43)29(55-32)30(47)48)6-14(16)52-27(28)9-2-3-11(34)12(35)4-9/h2-6,8,15,17-18,20-26,29,31-38,40-46H,7H2,1H3,(H,47,48)
• InChI Key： NYEMNXLOIMNTDU-UHFFFAOYSA-N
• SMILES： CC1OC(OCC2OC(Oc3c(oc4cc(OC5OC(C(O)C(O)C5O)C(O)=O)cc(O)c4c3=O)-c3ccc(O)c(O)c3)C(O)C(O)C2O)C(O)C(O)C1O

Computed Properties

• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 55
• XLogP3: -2.152

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glucuronides